Cas no 1869359-19-2 ((4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone)

• Product Name: (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone
• CAS No: 1869359-19-2
• MF: C₉H₁₄F₂N₂O
• MW: 204.217069149017
• CID: 5720180
• PubChem ID: 120346617
• Update Time: 2025-06-30

(4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS026707542
• F1907-2166
• 1869359-19-2
• starbld0034349
• (4,4-difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone
• (4,4-difluoropyrrolidin-2-yl)-pyrrolidin-1-ylmethanone
• (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone

• Inchi： 1S/C9H14F2N2O/c10-9(11)5-7(12-6-9)8(14)13-3-1-2-4-13/h7,12H,1-6H2
• InChI Key： JWDHBOYCPGVQHP-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(N2CCCC2)=O)C1)F

Computed Properties

• Exact Mass: 204.10741940g/mol
• Monoisotopic Mass: 204.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone

Introduction to (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone (CAS No. 1869359-19-2)

(4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone, with the CAS number 1869359-19-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoropyrrolidine moiety and a pyrrolidine ring, which contribute to its potential therapeutic applications and biological activities.

The difluoropyrrolidine moiety in (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone is particularly noteworthy due to its ability to modulate the physicochemical properties of the molecule. Fluorine atoms are known for their strong electron-withdrawing effects, which can influence the conformational flexibility and binding affinity of the compound. This makes (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone an attractive candidate for drug design and development.

Recent studies have explored the potential of (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can act as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control.

In addition to its potential in neurological disorders, (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone can inhibit pro-inflammatory cytokines and reduce inflammation in animal models.

The pharmacokinetic properties of (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have shown that (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Safety and toxicity assessments are essential components of drug development. Preclinical toxicity studies have indicated that (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone is well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its safety profile in humans. Clinical trials are currently underway to evaluate the efficacy and safety of (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone in various indications.

The synthesis of (4,4-Difluoropyrrolidin-2-yl)(pyrrolidin-1-yl)methanone involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4,4-difluoropyrrole with pyrrolidine in the presence of a coupling agent such as carbonyldiimidazole (CDI). The resulting product is then purified using techniques such as column chromatography or recrystallization.

In conclusion, (4,4-Difluoropyrrolidin-2-y l)(py rro lid i n - 1 - y l )me than one (CAS No. 1869359 - 19 - 2) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies will continue to elucidate its full potential and contribute to the advancement of medical treatments for various diseases.